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Compound of Interest

Compound Name: Methyl 3-hydroxyhexadecanoate

Cat. No.: B142827

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Methyl 3-hydroxyhexadecanoate (CAS 51883-36-4). Adherence to these procedures is
critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

While some safety data sheets (SDS) indicate that Methyl 3-hydroxyhexadecanoate is not
classified as a hazardous substance, it is best practice in a laboratory setting to handle all
chemicals with a degree of caution.[1] Another SDS for the similar compound Methyl 3-
Hydroxyhexanoate recommends the use of protective gear. Therefore, the following personal
protective equipment is recommended to minimize exposure and ensure safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose
) Safety glasses with side Protects eyes from potential
Eye Protection )
shields or goggles splashes.
Hand Protection Nitrile gloves Prevents direct skin contact.

] Protects skin and clothing from
Body Protection Standard laboratory coat i
spills.

Operational Plan: From Receipt to Use

A systematic approach to handling Methyl 3-hydroxyhexadecanoate is crucial for safety and
maintaining the integrity of the compound.

Step 1: Receiving and Inspection
e Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the product name and CAS number (51883-36-4) on the label match the order
specifications.[2][3][4][5][6]

Step 2: Storage

» Store the compound in a tightly sealed container.

» Keep in a cool, dry, and well-ventilated area.

o For long-term stability, storage in a freezer is recommended.[4]
Step 3: Handling and Use

» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential dust or vapors.

o Avoid direct contact with skin and eyes by wearing the recommended PPE.

» Do not eat, drink, or smoke in the designated handling area.
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» After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Methyl 3-hydroxyhexadecanoate and any associated contaminated
materials is essential to prevent environmental contamination and ensure regulatory
compliance.

Step 1: Waste Segregation

e Segregate waste contaminated with Methyl 3-hydroxyhexadecanoate from other
laboratory waste streams.

e This includes unused product, contaminated consumables (e.g., pipette tips, gloves,
weighing paper), and any spill cleanup materials.

Step 2: Waste Collection and Labeling
o Collect all chemical waste in a designated, properly labeled, and sealed waste container.

o The label should clearly indicate "Hazardous Waste" and list the chemical name: Methyl 3-
hydroxyhexadecanoate.

Step 3: Final Disposal

» Dispose of the chemical waste through your institution's designated hazardous waste
disposal program.

» Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of
down the drain or in regular trash.

Experimental Workflow

The following diagram illustrates the standard operational workflow for the safe handling of
Methyl 3-hydroxyhexadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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